Cas no 103840-07-9 (Benzoic acid, 4-mercapto-2-nitro-)
103840-07-9 structure
Product Name:Benzoic acid, 4-mercapto-2-nitro-
CAS No:103840-07-9
MF:C7H5NO4S
MW:199.183900594711
CID:1139050
Update Time:2024-07-27
Benzoic acid, 4-mercapto-2-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-mercapto-2-nitro-
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- Inchi: 1S/C7H5NO4S/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,13H,(H,9,10)
- InChI Key: GITBSGCBOYJXHA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(S)C=C1[N+]([O-])=O
Experimental Properties
- Density: 1.575±0.06 g/cm3(Predicted)
- Boiling Point: 384.1±37.0 °C(Predicted)
- pka: 2.05±0.25(Predicted)
Benzoic acid, 4-mercapto-2-nitro- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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